Cas no 1616-51-9 (Phenol, 3-(2-propenyloxy)-)

• Product Name: Phenol, 3-(2-propenyloxy)-
• CAS No: 1616-51-9
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 96370
• PubChem ID: 5314152
• Update Time: 2025-04-18

Phenol, 3-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(2-propenyloxy)-
• 3-(allyloxy)phenol
• 3-prop-2-enoxyphenol
• CHEMBL2271217
• 3-Allyloxyphenol
• F97697
• FT-0752234
• DTXSID90415629
• SCHEMBL483058
• resorcinol monoallyl ether
• AKOS009317378
• ghl.PD_Mitscher_leg0.155
• 1616-51-9
• FFNZRKNDZQVLMX-UHFFFAOYSA-N

• Inchi： 1S/C9H10O2/c1-2-6-11-9-5-3-4-8(10)7-9/h2-5,7,10H,1,6H2
• InChI Key： FFNZRKNDZQVLMX-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų